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Compound of Interest

Compound Name: Vhrl

Cat. No.: B1575614

For researchers in cellular signaling, oncology, and immunology, selecting a reliable antibody is
paramount to generating reproducible and accurate data. This guide provides a comparative
overview of commercially available antibodies targeting the Vaccinia H1-Related (VHR) protein,
also known as Dual Specificity Phosphatase 3 (DUSP3). Vhrl/DUSP3 is a critical negative
regulator of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, making it a key
target of study in various diseases. This comparison is based on vendor-provided data for
applications including Western Blot (WB), Immunohistochemistry (IHC), and
Immunoprecipitation (IP).

Performance Comparison of Vhrl/DUSP3 Antibodies

The following table summarizes the specifications and validated applications of Vhr1/DUSP3
antibodies from various commercial vendors. It is important to note that this data is sourced
from the manufacturers and has not been independently verified in a head-to-head
comparison. Researchers are encouraged to consult the vendor datasheets for the most up-to-
date information and validation images.
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Recommen
Tested ded
Catalog . o o
Vendor Clonality Host Application  Dilutions
Number
s (Vendor-
Provided)
WB: 1:500-
1:2000, IHC:
. . ELISA, IHC, 1:100-300,
Boster Bio A06135-1 Polyclonal Rabbit
WB ELISA:
120000, IF:
1:50-200
Novus
) ) NBP3-41728 Monoclonal Mouse WB 0.01-2ug/mL
Biologicals
Cell Signaling ) WAB: 1:1000,
#4752 Polyclonal Rabbit WB, IP
Tech. IP: 1:50
WB: 1:1000,
RayBiotech (Multiple) Polyclonal Rabbit WB, IHC-P IHC: 1:50-
100
Thermo . .
) ) PA5-22001 Polyclonal Rabbit WB, IHC (P) Not specified
Fisher Sci.
Sigma- .
] HPA063616 Polyclonal Rabbit IF 0.25-2 pg/mL
Aldrich
Sigma- WH0001845 WB, ELISA, WB: 1-5
] Monoclonal Mouse
Aldrich M1 (5B7) IF pg/mL

Disclaimer: The performance of antibodies can vary depending on the experimental conditions,

sample type, and handling. The information presented here is for guidance and researchers

should perform their own validation for their specific application.

Vhrl/DUSP3 Signaling Pathway and Experimental
Workflow
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Vhrl/DUSP3 is a dual-specificity phosphatase that plays a crucial role in regulating cellular
signaling by dephosphorylating both phosphotyrosine and phosphoserine/threonine residues
on its target proteins. A primary function of Vhrl is the inactivation of key components of the

Vhrl / DUSP3

dephosphorylates dephosphorylates dephosphorylates

MAPK signaling cascade.[1]
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Antibody Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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